1-(4-Hydroxybenzyl)-2-(methylaminomethyl)indole

• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol
• IUPAC Name: 4-[[2-(methylaminomethyl)indol-1-yl]methyl]phenol
• InChI: InChI=1S/C17H18N2O/c1-18-11-15-10-14-4-2-3-5-17(14)19(15)12-13-6-8-16(20)9-7-13/h2-10,18,20H,11-12H2,1H3
• InChI Key: CSKSGUCORWLRPC-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC2=CC=CC=C2N1CC3=CC=C(C=C3)O

Description

1-(4-Hydroxybenzyl)-2-(methylaminomethyl)indole is a useful research compound. Its molecular formula is C17H18N2O and its molecular weight is 266.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-benzyloxybenzyl)-2-(methylaminomethyl)indole (27.1 g, 75.9 mmole) in methanol (75 mL) at RT in a Parr hydrogenation flask was added 10% Pd/C (0.5 g). The reaction mixture was shaken under 45 psi of H2 for 4 hr. The suspension was filtered through celite®, and the filter pad was washed with methanol. The filtrate was concentrated on the rotavap, and the residue was dried under high vacuum to afford the titled compound (18.0 g, 89%) as an off-white solid: MS (ES) m/e 268 (M+H)+.